Cas no 42902-06-7 (2-(4,6-diethyl-2-methylpyrimidin-5-yl)-5-nitrophenol)

• Product name: 2-(4,6-diethyl-2-methylpyrimidin-5-yl)-5-nitrophenol
• CAS No: 42902-06-7
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 928561
• PubChem ID: 298533

2-(4,6-diethyl-2-methylpyrimidin-5-yl)-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-diethyl-2-methylpyrimidin-5-yl)-5-nitrophenol
• 42902-06-7
• NSC170725
• DTXSID90305415
• NSC-170725

• Inchi： InChI=1S/C15H17N3O3/c1-4-12-15(13(5-2)17-9(3)16-12)11-7-6-10(18(20)21)8-14(11)19/h6-8,19H,4-5H2,1-3H3
• InChI Key： YRKWXZFRBOIKEL-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=NC(=N1)C)CC)C2=C(C=C(C=C2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 287.12711
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 89.15